Cas no 2172557-00-3 (4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol)
4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1595886
- 2172557-00-3
- 4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol
- 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol
-
- Inchi: 1S/C13H26N4O/c1-10(2)6-7-13-12(9-14)15-16-17(13)11(3)5-4-8-18/h10-11,18H,4-9,14H2,1-3H3
- InChI Key: CUVDEKZBKUJRRT-UHFFFAOYSA-N
- SMILES: OCCCC(C)N1C(=C(CN)N=N1)CCC(C)C
Computed Properties
- Exact Mass: 254.21066147g/mol
- Monoisotopic Mass: 254.21066147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 77Ų
4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595886-0.05g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 0.05g |
$2061.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-0.1g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 0.1g |
$2160.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-0.25g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 0.25g |
$2258.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-0.5g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 0.5g |
$2356.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-1.0g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 1g |
$2454.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-2.5g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 2.5g |
$4810.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-5.0g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 5g |
$7118.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-10.0g |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 10g |
$10553.0 | 2023-06-04 | ||
| Enamine | EN300-1595886-50mg |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 50mg |
$2061.0 | 2023-09-23 | ||
| Enamine | EN300-1595886-100mg |
4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]pentan-1-ol |
2172557-00-3 | 100mg |
$2160.0 | 2023-09-23 |
4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol
Chemical Profile of 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol (CAS No. 2172557-00-3)
4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2172557-00-3, features a triazole ring integrated with a pentanolic side chain, making it a promising candidate for further investigation in drug discovery and development. The presence of both an aminomethyl group and a 3-methylbutyl substituent contributes to its potential biological activity, which is currently under exploration by researchers.
The structural motif of this compound is particularly intriguing because it combines elements that are known to enhance molecular interactions with biological targets. The triazole ring is a well-documented pharmacophore in medicinal chemistry, often found in antifungal and anti-inflammatory agents due to its ability to modulate enzyme activity and receptor binding. In contrast, the pentanolic side chain introduces hydrophobicity and flexibility, which can influence solubility and metabolic stability—critical factors in drug design.
Recent advancements in computational chemistry have enabled the systematic screening of such compounds for their potential therapeutic applications. Studies suggest that the aminomethyl group may facilitate hydrogen bonding interactions with protein targets, while the 3-methylbutyl moiety could enhance membrane permeability, making the compound an attractive lead for oral formulations. These properties are particularly relevant in the context of developing treatments for neurological disorders, where blood-brain barrier penetration is often a challenge.
In vitro experiments have begun to elucidate the biological profile of this compound. Preliminary data indicate that it exhibits moderate affinity for certain enzyme families involved in metabolic pathways linked to inflammation and oxidative stress. The triazole-pentanone scaffold appears to disrupt key signaling cascades by competing with endogenous substrates, suggesting potential applications in conditions such as arthritis or neurodegenerative diseases. However, further characterization is needed to fully understand its mechanism of action.
The synthesis of this compound presents an interesting challenge due to its multifaceted structure. Traditional organic synthesis methods have been employed to construct the core triazole ring followed by functionalization at the 4-position and 5-position substituents. Recent innovations in catalytic asymmetric synthesis have allowed for more efficient production routes, reducing both cost and environmental impact. This aligns with broader trends in green chemistry aimed at minimizing hazardous byproducts while maintaining high yields.
The pharmacokinetic properties of 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol are currently being evaluated through animal models. Initial findings suggest reasonable bioavailability and moderate excretion rates via both renal and biliary pathways. These characteristics are advantageous for developing long-term therapeutic regimens without excessive accumulation or toxicity. Additionally, the compound’s stability under various storage conditions has been assessed, demonstrating resilience against degradation under physiological pH ranges.
From a regulatory perspective, this compound falls into a category that requires thorough safety profiling before human trials can commence. Researchers are focusing on identifying potential liabilities related to hepatotoxicity or cardiotoxicity—common concerns in early-stage drug candidates. Advanced predictive toxicology models are being utilized to anticipate adverse effects based on structural alerts identified within its molecular framework.
The integration of machine learning into drug discovery has accelerated the process of identifying promising analogs of this compound. By training algorithms on large datasets of bioactive molecules, researchers can predict new derivatives with enhanced potency or selectivity. This approach has already yielded several novel variants of the core triazole-pentanone structure that merit further investigation.
The broader significance of this research lies in its contribution to addressing unmet medical needs through innovative chemical design. The combination of scaffold hopping and target-based optimization exemplifies how modern pharmaceutical science leverages interdisciplinary approaches to develop next-generation therapeutics. As our understanding of disease mechanisms evolves, compounds like 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol will serve as valuable tools for exploring new treatment paradigms.
2172557-00-3 (4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-ylpentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)